MAGE-10 (290-298)
Description
Melanoma-associated antigen 10; MAGE-10
Scientific Research Applications
Genome-Scale Promoter Engineering
Multiplex Automated Genome Engineering (MAGE) is instrumental in genomic studies. For instance, "Genome-scale promoter engineering by Co-Selection MAGE" by Wang et al. (2012) discusses MAGE's role in modifying genomes through oligonucleotides, specifically targeting biosynthesis optimization of aromatic amino acid derivatives. MAGE is effective in introducing T7 promoters into genomic operons, demonstrating its utility in gene network studies (Wang et al., 2012).
Applications in Social Network Analysis
MAGE, initially designed for molecular display, has been adapted for social network analysis. In "Exploring social structure using dynamic three-dimensional color images," Freeman et al. (1998) applied MAGE to study social networks, offering insights into friendship choices and peer interactions (Freeman, Webster, & Kirke, 1998).
Industrial Applications
The versatility of MAGE extends to industrial applications. Singh and Braddick (2015) in "Recent advances and versatility of MAGE towards industrial applications" emphasize MAGE's efficiency in gene manipulation, pivotal in producing chemicals, drugs, and biofuels. This demonstrates MAGE’s role in strain engineering for various industrial purposes (Singh & Braddick, 2015).
Monte Carlo Application Framework
MaGe, a Geant4-based software, has significant implications in physics simulations, particularly in low-background Germanium experiments. "MaGe-a Geant4-Based Monte Carlo Application Framework for Low-Background Germanium Experiments" by Boswell et al. (2010) showcases its use in simulating detector responses to ionizing radiation, beneficial in neutrinoless double-beta decay experiments (Boswell et al., 2010).
Evolution of Bacterial Genomes
MAGE also plays a crucial role in the evolution of bacterial genomes. "Rapid editing and evolution of bacterial genomes using libraries of synthetic DNA" by Gallagher et al. (2014) discusses the use of MAGE in E. coli genome editing, highlighting its capability to generate genetic diversity and edit genomes for specific traits (Gallagher, Li, Lewis, & Isaacs, 2014).
Microbial Genome Annotation
In microbial genome annotation, MAGE supports the understanding of bacterial genomes. Vallenet et al. (2006), in "MaGe: a microbial genome annotation system supported by synteny results," describe MAGE as an integral part of annotating and understanding bacterial genomes, enhancing the accuracy of gene models (Vallenet et al., 2006).
properties
sequence |
DPARYEFLW |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 10 (290-298); MAGE-10 (290-298) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
